Cas no 35033-79-5 (2-trans-benzoyl-5-trans-phenyl-1-cyclohexanecarboxylic acid)

• Product Name: 2-trans-benzoyl-5-trans-phenyl-1-cyclohexanecarboxylic acid
• CAS No: 35033-79-5
• MF: C₂₀H₁₉O₃
• MW: 307.363065958023
• CID: 919780
• PubChem ID: 7157167
• Update Time: 2025-04-19

2-trans-benzoyl-5-trans-phenyl-1-cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-trans-benzoyl-5-trans-phenyl-1-cyclohexanecarboxylic acid
• 2-TRANS-BENZOYL-5-TRANS-PHENYL
• 3t-ethyl-2r,6c-diphenylpiperidin-4-one hydrochloride
• 4-Piperidinone,3-ethyl-2,6-diphenyl-,hydrochloride
• 5-Phenyl-2-benzoylcyclohexan-1-carbonsaeure
• 5t-phenyl-2c-benzoyl-1r-cyclohexanecarboxylic acid
• t-3-ethyl-r-2,c-6-diphenyl-4-piperidinone*HCl
• t-5-Phenyl-c-2-benzoylcyclohexan-r-1-carbonsaeure
• 2-Benzoyl-5-phenylcyclohexane-1-carboxylate
• DTXSID50956462
• 35033-79-5

• Inchi： 1S/C20H20O3/c21-19(15-9-5-2-6-10-15)17-12-11-16(13-18(17)20(22)23)14-7-3-1-4-8-14/h1-10,16-18H,11-13H2,(H,22,23)/p-1/t16-,17+,18+/m0/s1
• InChI Key： HADMFWZJTNZVQK-RCCFBDPRSA-M
• SMILES： O=C(C1C=CC=CC=1)[C@@H]1CC[C@H](C2C=CC=CC=2)C[C@H]1C(=O)[O-]

Computed Properties

• Exact Mass: 308.14100
• Monoisotopic Mass: 307.133419464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 4.5
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Not available
• Melting Point: 184 °C
• PSA: 54.37000
• LogP: 4.15400
• Solubility: Not available